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Compound of Interest

Compound Name: (2-(Methylamino)phenyl)methanol

Cat. No.: B1346500 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of (2-
(Methylamino)phenyl)methanol, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing risk.

(2-(Methylamino)phenyl)methanol is classified as a substance that is harmful if swallowed,

causes skin irritation, can result in serious eye damage, and may cause respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)
When handling (2-(Methylamino)phenyl)methanol, the following personal protective

equipment is mandatory to prevent exposure.
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PPE Category Equipment Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Protects against splashes and

vapors that can cause severe

eye damage.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber), a lab

coat, and, if necessary, a

chemical-resistant apron or

coveralls.

Prevents skin contact which

can cause irritation.[3][4][5]

Gloves should be inspected

before use and changed

immediately if contaminated.[3]

[6]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3][6] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator with an appropriate

cartridge is necessary.[3] For

significant vapor exposure, a

supplied-air respirator (SAR) or

self-contained breathing

apparatus (SCBA) is

recommended.[7]

Protects against inhalation of

vapors which can cause

respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible in the work area.[8]

Work should be conducted in a well-ventilated area, with a chemical fume hood being the

standard for handling this substance.[3][6]

Remove all sources of ignition from the handling area.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://www.mcrsafety.com/blog/solvents/
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://www.mcrsafety.com/blog/solvents/
https://hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://www.keramida.com/blog/how-to-protect-workers-from-methanol-exposure-in-the-workplace
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylamino_phenyl_methanol
https://aksci.com/sds/3871CY_SDS.pdf
https://www.usmeoh.com/take-action
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.echemi.com/sds/2-dimethylaminomethylphenylmethanol-pd180914107881.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[3][9]

Do not breathe in vapors or mists.[9]

Use non-sparking tools to prevent ignition.[3]

When not in use, keep the container tightly closed and stored in a cool, dry, and well-

ventilated place.[3][6]

3. Emergency and First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[8][10] Seek immediate

medical attention.[8]

Skin Contact

Take off all contaminated clothing immediately.

[3] Wash the affected skin area with soap and

plenty of water.[3][8][10] If skin irritation persists,

seek medical attention.[8]

Inhalation

Move the individual to fresh air.[3][8][10] If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration,

but avoid mouth-to-mouth resuscitation if the

substance was ingested or inhaled.[3][9] Seek

immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[11] Never give anything by mouth to an

unconscious person.[6] Call a poison center or

doctor for immediate medical advice.
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Chemical waste must be handled and disposed of in accordance with all local, state, and

federal regulations.

1. Waste Collection:

(2-(Methylamino)phenyl)methanol and any materials contaminated with it should be

collected in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

2. Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Ensure the waste container is kept closed when not in use.

3. Final Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in general trash.
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Caption: Workflow for the safe handling of (2-(Methylamino)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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